Cas no 1788613-13-7 (methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride)

• Product Name: methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride
• CAS No: 1788613-13-7
• CID: 4614318
• PubChem ID: 86812469
• Update Time: 2025-05-25

methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride

Introduction to Methyl N-(4-Methylpyridin-3-yl)Carbamate Hydrochloride (CAS No. 1788613-13-7)

Methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride, identified by the CAS number 1788613-13-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of methyl N-(4-methylpyridin-3-yl)carbamate, which belongs to the class of carbamates. The structure of this compound features a pyridine ring substituted with a methyl group at the 4-position and a carbamate group at the 3-position. The hydrochloride form indicates that it exists as the salt of hydrochloric acid, which is commonly seen in pharmaceutical compounds to enhance stability or solubility.

The synthesis of methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride involves several key steps, including the preparation of the pyridine derivative and subsequent reaction with appropriate reagents to form the carbamate. Recent studies have explored optimized synthetic routes to improve yield and purity, leveraging advancements in catalytic systems and reaction conditions. These improvements are critical for scaling up production, especially for potential pharmaceutical applications.

One of the most promising applications of methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride lies in its potential as a bioactive compound. Research has shown that this compound exhibits interesting pharmacological properties, particularly in modulating enzyme activity and interacting with cellular pathways. For instance, studies have demonstrated its ability to inhibit certain kinases, making it a candidate for drug development targeting diseases such as cancer or inflammatory disorders.

Recent advancements in computational chemistry have enabled detailed molecular modeling of methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride. These models provide insights into its binding affinity with target proteins and its potential for optimization through structural modifications. Such studies are pivotal for understanding the compound's mechanism of action and guiding further research into its therapeutic potential.

In addition to its pharmacological applications, methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Researchers are exploring how variations in its structure can enhance its performance in these applications, opening new avenues for material innovation.

The environmental impact of methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride is another area receiving attention. Studies are underway to assess its biodegradability and toxicity, ensuring that its use aligns with sustainability goals. These efforts are crucial for responsible development and application of the compound across various industries.

In conclusion, methyl N-(4-methylpyridin-3-yl)carbamate hydrochloride (CAS No. 1788613-13-7) is a versatile compound with diverse applications spanning pharmacology, materials science, and environmental chemistry. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as an important molecule in both academic and industrial settings.